Cas no 90387-19-2 (Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-)

• Product Name: Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
• CAS No: 90387-19-2
• MF: C₂₃H₄₂Cl₂O₂
• MW: 421.484385967255
• CID: 788848
• PubChem ID: 71429138
• Update Time: 2025-04-19

Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Tridecanoic acid, (2,2-dichloro-3-heptylcyclopropyl)-
• 2-(2,2-dichloro-3-heptylcyclopropyl)tridecanoic acid
• 90387-19-2
• DTXSID90847840

• Inchi： 1S/C23H42Cl2O2/c1-3-5-7-9-10-11-12-14-15-17-19(22(26)27)21-20(23(21,24)25)18-16-13-8-6-4-2/h19-21H,3-18H2,1-2H3,(H,26,27)
• InChI Key： ZMTSYRSLZNDSPR-UHFFFAOYSA-N
• SMILES： ClC1(C(CCCCCCC)C1C(C(=O)O)CCCCCCCCCCC)Cl

Computed Properties

• Exact Mass: 420.2561860g/mol
• Monoisotopic Mass: 420.2561860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 37.3Ų